Cas no 1184234-82-9 (1184234-82-9)

• Product Name: 1184234-82-9
• CAS No: 1184234-82-9
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5596500
• PubChem ID: 60797718
• Update Time: 2025-07-14

1184234-82-9 Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMOPHENYL)-3-METHYLBUTAN-2-ONE
• 2-Butanone, 1-(3-bromophenyl)-3-methyl-
• 1184234-82-9
• SCHEMBL21649896
• N14160

• Inchi： 1S/C11H13BrO/c1-8(2)11(13)7-9-4-3-5-10(12)6-9/h3-6,8H,7H2,1-2H3
• InChI Key： KZUZYSPZQWWLNN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)C(=O)C(C)C

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±15.0 °C(Predicted)

Additional information on 1184234-82-9

Introduction to Compound CAS No. 1184234-82-9

CAS No. 1184234-82-9 is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1184234-82-9, is characterized by its unique chemical structure and potential therapeutic applications. Recent studies have highlighted its promising properties in various biological systems, making it a subject of extensive investigation.

The chemical structure of CAS No. 1184234-82-9 is defined by its molecular formula and functional groups, which contribute to its pharmacological activities. The compound is typically synthesized through a series of well-defined chemical reactions, ensuring high purity and consistency in its production. These synthetic methods are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

One of the key areas of research involving CAS No. 1184234-82-9 is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1184234-82-9 could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, CAS No. 1184234-82-9 has also shown promise in neuroprotective studies. Preclinical research has indicated that the compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to the compound's ability to modulate key signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, the pharmacokinetic properties of CAS No. 1184234-82-9 have been extensively studied to optimize its delivery and efficacy. Pharmacokinetic data reveal that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. These characteristics are essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

The safety profile of CAS No. 1184234-82-9 has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing the compound into clinical trials, where its safety and efficacy can be further evaluated in human subjects.

Recent clinical trials have begun to explore the therapeutic potential of CAS No. 1184234-82-9 in various indications. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and reduced inflammation without major side effects. These preliminary findings are encouraging and warrant further investigation in larger, more diverse patient populations.

The development of new drugs is a complex and multidisciplinary process that involves collaboration between chemists, biologists, pharmacologists, and clinicians. The ongoing research on CAS No. 1184234-82-9 exemplifies this collaborative effort, with each discipline contributing unique insights and expertise to advance our understanding of the compound's properties and potential applications.

In conclusion, CAS No. 1184234-82-9, or simply 1184234-82-9, represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and neuroprotective properties, makes it a valuable target for further investigation and development. As research continues to uncover new aspects of this compound's behavior and potential uses, it holds great promise for addressing unmet medical needs and improving patient outcomes.